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Compound of Interest

Compound Name: Boc-S-(gamma)-Phe

Cat. No.: B3284660 Get Quote

Technical Guide: N-Boc-L-phenylalanine
A Note on Nomenclature: The query for "Boc-S-(gamma)-Phe" does not correspond to a

standard chemical nomenclature. This guide will focus on the widely used and commercially

available compound N-tert-butoxycarbonyl-L-phenylalanine, commonly abbreviated as Boc-L-

phenylalanine or Boc-Phe-OH. The "S" designation corresponds to the L-stereoisomer of

phenylalanine. The "(gamma)" designation is not standard and may refer to a specific,

uncommon derivative. For the purposes of this guide, we will address the properties and

applications of the parent compound, Boc-L-phenylalanine.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing in-depth information on the properties, applications, and experimental

protocols related to N-Boc-L-phenylalanine.

Core Data Presentation
The fundamental quantitative data for N-Boc-L-phenylalanine is summarized below.
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Parameter Value Reference

CAS Number 13734-34-4 [1]

Molecular Weight 265.30 g/mol [2]

Molecular Formula C₁₄H₁₉NO₄ [1][2]

Appearance White solid

Melting Point 85-87 °C

Optical Activity
[α]20/D +25±1°, c = 1% in

ethanol

Introduction to N-Boc-L-phenylalanine
N-Boc-L-phenylalanine is a derivative of the amino acid L-phenylalanine where the amino

group is protected by a tert-butoxycarbonyl (Boc) group. This protection is crucial in synthetic

organic chemistry, particularly in the field of peptide synthesis. The Boc group prevents the

amine nitrogen from participating in unwanted side reactions during the formation of peptide

bonds.[3] It is a foundational building block for the synthesis of peptides and peptidomimetics,

which are integral to drug discovery and development.[4]

Core Applications in Research and Development
The primary application of N-Boc-L-phenylalanine is as a monomer unit in Solid-Phase Peptide

Synthesis (SPPS). The Boc protecting group is stable under the basic conditions used for

peptide coupling but can be readily removed under acidic conditions, typically with

trifluoroacetic acid (TFA).[5] This orthogonal deprotection strategy allows for the stepwise

assembly of a peptide chain on a solid support.

The hydrophobic nature of the phenylalanine side chain can be significant for receptor binding

through hydrophobic interactions.[1] Consequently, Boc-L-phenylalanine and its derivatives are

frequently incorporated into synthetic peptides designed to study protein-protein interactions,

enzyme inhibition, and receptor modulation.

Experimental Protocols
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General Protocol for Boc Solid-Phase Peptide Synthesis
(SPPS)
This protocol outlines the general steps for incorporating a Boc-L-phenylalanine residue into a

peptide chain using manual SPPS.

Materials:

Boc-L-phenylalanine

SPPS resin (e.g., Merrifield resin)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling reagent (e.g., HBTU, HATU)

Dimethylformamide (DMF)

Washing solvents (DCM, DMF)

Cleavage cocktail (e.g., HF or a TFA-based cocktail)

Methodology:

Resin Swelling: The resin is swelled in a suitable solvent, typically DCM or DMF, for 30-60

minutes in the reaction vessel.

Boc Deprotection: The Boc protecting group on the N-terminal amino acid of the growing

peptide chain is removed by treating the resin with a solution of TFA in DCM (typically 25-

50% v/v) for about 30 minutes. This step is followed by extensive washing with DCM and

DMF to remove residual acid and byproducts.

Neutralization: The protonated N-terminus is neutralized by washing with a solution of a

hindered base, such as 10% DIEA in DMF, to prepare it for the coupling reaction.[5] This is
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followed by washing with DMF.

Amino Acid Activation and Coupling:

In a separate vessel, dissolve Boc-L-phenylalanine (typically 2-4 equivalents relative to the

resin substitution) and a coupling reagent like HBTU (e.g., 0.95 equivalents relative to the

amino acid) in DMF.

Add DIEA (2-4 equivalents) to the activation mixture.

Add the activated Boc-L-phenylalanine solution to the reaction vessel containing the resin.

The coupling reaction is allowed to proceed for 1-2 hours with agitation.

Washing: After the coupling reaction is complete, the resin is thoroughly washed with DMF

and DCM to remove excess reagents and byproducts.

Cycle Repetition: Steps 2 through 5 are repeated for each subsequent amino acid to be

added to the peptide sequence.

Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is cleaved

from the resin, and the side-chain protecting groups are removed simultaneously. This is

typically achieved by treating the resin with a strong acid, such as anhydrous hydrogen

fluoride (HF) or a "cleavage cocktail" containing TFA and various scavengers (e.g.,

triisopropylsilane, water, ethanedithiol) to prevent side reactions.

Purification: The crude peptide is precipitated with cold diethyl ether, collected, and then

purified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations
Boc Solid-Phase Peptide Synthesis Workflow
The following diagram illustrates the cyclical workflow for the incorporation of a Boc-protected

amino acid, such as Boc-L-phenylalanine, in solid-phase peptide synthesis.
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Peptide Elongation Cycle
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Caption: Workflow for a single coupling cycle in Boc-SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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